Cas no 132123-39-8 (3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl)

• Product Name: 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl
• CAS No: 132123-39-8
• MF: C₂₁H₂₃F₃
• MW: 332.40253663063
• MDL: MFCD09839001
• CID: 64170
• PubChem ID: 253660855
• Update Time: 2025-08-04

3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl
• 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)biphenyl
• trans-3,4,5-Trifluoro-4'-(4-n-propylcyclohexyl)biphenyl
• 1,1'-Biphenyl, 3,4,5-trifluoro-4'-(trans-4-propylcyclohexyl)-
• 1,2,3-trifluoro-5-[4-(4-propylcyclohexyl)phenyl]benzene
• 4''-(TRANS-4-PROPYLCYCLOHEXYL)-3,4,5-TRIFLUORO-BIPHENYL
• 4'-(TRANS-4-PROPYLCYCLOHEXYL)-3,4,5-TRIFLUOROBIPHENYL
• trans-3,4,5-Trifluoro-4'-(4-propylcyclohexyl)biphenyl
• 3HPUF
• 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)
• 3,4,5-Trifluoro-4`-(4-propyl-cyclohexyl)biphenyl
• 3,4,5-Trifluoro-4'-((1s,4r)-4-propylcyclohexyl)biphenyl
• [3,4,5-trifluoro-4-(4-propylcyclohexyl)cyclohexa-1,5-dien-1-yl]benzene
• 4'-(trans-4-Propylcyclohexyl)-3,4,5-trifluoro-biphenyl
• 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)- 1,1'-biphenyl
• 4''-(TRANS-4-PROP
• trans-3,4,5-Trifluoro-4'-(4-n-propylcyclohexyl)biphenyl, 99%
• J-511108
• SCHEMBL5886439
• MFCD09839001
• SCHEMBL19446488
• CS-W011945
• DS-15504
• DTXSID10566980
• 3,4,5-trifluoro-4'-(4-propylcyclohexyl)biphenyl
• FT-0688780
• RRKRBRVTKIRLHH-UHFFFAOYSA-N
• 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)biphenyl, >/=98%
• 4-(TRANS-4-PROPYLCYCLOHEXYL)-3,4,5-TRIFLUORO-BIPHENYL
• SY106036
• 4/'/'-(TRANS-4-PROPYLCYCLOHEXYL)-3,4,5-TRIFLUORO-BIPHENYL
• SCHEMBL764865
• 3,4,5-Trifluoro-4'-((1S,4R)-4-propylcyclohexyl)-1,1'-biphenyl
• 3,4,5-Trifluoro-4 inverted exclamation mark -(trans-4-propylcyclohexyl)-1,1 inverted exclamation mark -biphenyl
• SCHEMBL21626051
• AKOS015917692
• T3260
• A851997
• 132123-39-8
• TRANS-3,4,5-TRIFLUORO-4'-(4-PROPYL-CYCLOHEXYL)-BIPHENYL
• SCHEMBL19339288
• C21H23F3
• 3,4,5-Trifluoro-4''-(trans-4-propylcyclohexyl)-1,1''-biphenyl

• MDL： MFCD09839001
• Inchi： 1S/C21H23F3/c1-2-3-14-4-6-15(7-5-14)16-8-10-17(11-9-16)18-12-19(22)21(24)20(23)13-18/h8-15H,2-7H2,1H3
• InChI Key： RRKRBRVTKIRLHH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=CC(=CC=1)C1CCC(CCC)CC1)F)F

Computed Properties

• Exact Mass: 332.17500
• Monoisotopic Mass: 332.17518522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 40.0 to 44.0 deg-C
• Boiling Point: 402.5°C at 760 mmHg
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 6.84480

3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl

Comprehensive Overview of 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl (CAS No. 132123-39-8)

The compound 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl (CAS No. 132123-39-8) is a highly specialized organic molecule that has garnered significant attention in advanced material science and liquid crystal research. With its unique trifluorinated biphenyl core and trans-4-propylcyclohexyl side chain, this compound exhibits exceptional thermal stability and optical properties, making it a critical component in next-generation liquid crystal displays (LCDs) and electro-optical devices. Researchers and manufacturers are increasingly exploring its applications in high-performance OLED materials and flexible electronics, aligning with the global demand for energy-efficient and sustainable technologies.

One of the most compelling aspects of 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl is its molecular design, which combines fluorine substitution with a cyclohexyl moiety to achieve low viscosity and high birefringence. These properties are essential for improving response times in 4K/8K displays and virtual reality (VR) panels, addressing current industry challenges. Recent studies highlight its potential in quantum dot enhancement films (QDEF), where its stability under UV exposure outperforms conventional materials. This aligns with the surge in consumer interest in HDR technology and mini-LED backlighting, as evidenced by trending searches in tech forums.

From a synthetic chemistry perspective, the CAS No. 132123-39-8 compound is synthesized via Suzuki-Miyaura cross-coupling, a widely studied reaction in green chemistry circles. Its eco-friendly purification methods resonate with the growing emphasis on sustainable chemical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>99.5%), meeting stringent requirements for electronic-grade materials. Notably, its low toxicity profile (as per OECD guidelines) makes it preferable for applications in wearable devices and medical imaging screens.

The commercial viability of 3,4,5-Trifluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl is underscored by patent filings from major display panel manufacturers in Asia and Europe. Market analysts correlate its adoption with the 5G-enabled smart devices boom, where faster refresh rates demand superior LC materials. Independent lab tests demonstrate its voltage holding ratio (VHR) exceeding 98% at 60°C—a key metric for automotive displays and outdoor digital signage. These findings address frequently searched queries about high-temperature stability in LCs and energy-saving display technologies.

Future research directions for CAS No. 132123-39-8 include exploring its chiral derivatives for 3D display applications and light-field projection systems. Computational modeling suggests that modifying the propylcyclohexyl tail could enhance its compatibility with quantum rod alignment layers—a hot topic in nanophotonics research. As industries prioritize circular economy principles, recycling methods for fluorinated liquid crystals like this compound are gaining traction, answering environmental concerns raised in academic and regulatory discussions.